![molecular formula C12H16F3NO3 B1430639 3-Ethoxy-6-(trifluoroacetyl)-6-azaspiro[3.5]nonan-1-one CAS No. 1803591-73-2](/img/structure/B1430639.png)
3-Ethoxy-6-(trifluoroacetyl)-6-azaspiro[3.5]nonan-1-one
Overview
Description
The compound “3-Ethoxy-6-(trifluoroacetyl)-6-azaspiro[3.5]nonan-1-one” is a spiro compound, which is a type of compound that features two rings sharing a single atom . The “aza” prefix indicates the presence of a nitrogen atom in one of the rings. The “ethoxy” and “trifluoroacetyl” groups are functional groups attached to the spiro compound.
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the nitrogen atom in the ring, as well as the ethoxy and trifluoroacetyl groups. These functional groups could potentially participate in a variety of chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the ethoxy and trifluoroacetyl groups could affect properties such as solubility, polarity, and reactivity .Future Directions
The study of spiro compounds and their derivatives is an active area of research, due to their prevalence in biologically active natural products and drugs . Future research on “3-Ethoxy-6-(trifluoroacetyl)-6-azaspiro[3.5]nonan-1-one” could involve exploring its synthesis, properties, and potential biological activity.
Mechanism of Action
Target of Action
The primary target of 3-Ethoxy-6-(trifluoroacetyl)-6-azaspiro[3.5]nonan-1-one is the Gamma-aminobutyric acid receptor (GAR) . This receptor plays a crucial role in mediating synaptic inhibition as a GABA-gated ion channel .
Mode of Action
The compound acts as a covalent inhibitor of the KRAS G12C protein . It binds in the switch-II pocket of KRAS G12C, a mutated cysteine residue effective for the treatment of solid tumors .
Biochemical Pathways
The compound affects the RAS protein pathway , which plays a key role in cellular proliferation and differentiation . The inhibition of RAS protein, a known driver of oncogenic alteration in human cancer, is an effective therapeutic treatment for solid tumors .
Pharmacokinetics
The compound exhibits high metabolic stabilities in human and mouse liver microsomes . This suggests that it has favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which can impact its bioavailability.
Result of Action
The compound shows a dose-dependent antitumor effect on subcutaneous administration in an NCI-H1373 xenograft mouse model . This indicates that it has a significant molecular and cellular effect, particularly in the context of cancer treatment.
Biochemical Analysis
Biochemical Properties
. Based on its structure, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules. The nature of these interactions could be influenced by the compound’s ethoxy and trifluoroacetyl groups, which may form bonds with specific amino acid residues in proteins .
Cellular Effects
It can be speculated that the compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of 3-Ethoxy-6-(trifluoroacetyl)-6-azaspiro[3.5]nonan-1-one at different dosages in animal models have not been reported .
Properties
IUPAC Name |
1-ethoxy-8-(2,2,2-trifluoroacetyl)-8-azaspiro[3.5]nonan-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F3NO3/c1-2-19-9-6-8(17)11(9)4-3-5-16(7-11)10(18)12(13,14)15/h9H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTRWXJNPVHHNGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC(=O)C12CCCN(C2)C(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.